Cas no 1805190-63-9 (6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1805190-63-9
• MF: C₁₀H₅F₅N₂O₂
• MW: 280.150919675827
• CID: 4880909
• Update Time: 2025-10-21

6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C10H5F5N2O2/c11-9(12)5-1-4(3-16)17-6(2-7(18)19)8(5)10(13,14)15/h1,9H,2H2,(H,18,19)
• InChI Key： SMNKCTNFCSVSPI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)F)C=C(C#N)N=C1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 1.9
• Topological Polar Surface Area: 74

Additional information on 6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid

6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic Acid: A Comprehensive Overview

The compound with CAS No. 1805190-63-9, known as 6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with cyano, difluoromethyl, and trifluoromethyl groups, along with an acetic acid moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a versatile building block for various applications.

Recent studies have highlighted the potential of 6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid in drug discovery. Researchers have explored its ability to act as a precursor for bioactive compounds, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The presence of electron-withdrawing groups such as cyano and trifluoromethyl enhances the molecule's stability and bioavailability, making it an ideal candidate for further pharmacological evaluation.

In the realm of agrochemicals, this compound has shown promise as a lead structure for herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism has been extensively studied, with recent findings suggesting that it could serve as a foundation for developing more efficient and environmentally friendly agricultural chemicals. The incorporation of fluorinated groups in its structure not only improves its lipophilicity but also enhances its resistance to metabolic degradation, which is crucial for agricultural applications.

The synthesis of 6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric purity, opening new avenues for its use in chiral drug development. Additionally, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining product quality.

From a materials science perspective, this compound has been investigated for its potential as a component in advanced polymers and coatings. Its ability to form stable cross-links under specific conditions makes it a valuable additive in the development of high-performance materials. Recent research has focused on its application in self-healing polymers, where its reactivity under thermal or mechanical stress could lead to innovative solutions in material durability.

In terms of environmental impact, 6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that it can be effectively metabolized by microbial communities in soil, reducing concerns about long-term environmental persistence. This property aligns with current trends toward sustainable chemistry and green manufacturing practices.

Looking ahead, the continued exploration of 6-Cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-2-acetic acid is expected to yield further insights into its potential applications across diverse industries. Its unique combination of functional groups positions it as a valuable tool for addressing challenges in drug discovery, agriculture, and materials science. As research progresses, this compound will undoubtedly play a pivotal role in advancing both scientific understanding and practical innovations.